Cas no 313253-11-1 (2-{(2,4-dibromophenyl)methylsulfanyl}-1H-1,3-benzodiazole)

• Product Name: 2-{(2,4-dibromophenyl)methylsulfanyl}-1H-1,3-benzodiazole
• CAS No: 313253-11-1
• MF: C₁₄H₁₀Br₂N₂S
• MW: 398.1156001091
• CID: 6024875
• PubChem ID: 5134562
• Update Time: 2025-10-24

2-{(2,4-dibromophenyl)methylsulfanyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2,4-dibromophenyl)methylsulfanyl}-1H-1,3-benzodiazole
• 2-((2,4-dibromobenzyl)thio)-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-[[(2,4-dibromophenyl)methyl]thio]-
• 2-[(2,4-dibromophenyl)methylsulfanyl]-1H-benzimidazole
• 313253-11-1
• F0183-0078
• AKOS003626578
• 2-{[(2,4-DIBROMOPHENYL)METHYL]SULFANYL}-1H-1,3-BENZODIAZOLE

• Inchi： 1S/C14H10Br2N2S/c15-10-6-5-9(11(16)7-10)8-19-14-17-12-3-1-2-4-13(12)18-14/h1-7H,8H2,(H,17,18)
• InChI Key： ZQAFWGSBZRJODK-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(Br)C=C2Br)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 397.89110g/mol
• Monoisotopic Mass: 395.89314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.86±0.1 g/cm3(Predicted)
• Boiling Point: 540.4±60.0 °C(Predicted)
• pka: 10.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-{(2,4-dibromophenyl)methylsulfanyl}-1H-1,3-benzodiazole

Professional Introduction to Compound with CAS No 313253-11-1 and Product Name: 2-{(2,4-dibromophenyl)methylsulfanyl}-1H-1,3-benzodiazole

The compound with the CAS number 313253-11-1 and the product name 2-{(2,4-dibromophenyl)methylsulfanyl}-1H-1,3-benzodiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzodiazole class, which is well-known for its role in the development of drugs that target central nervous system disorders. The structural features of this molecule, particularly the presence of dibromophenyl and methylsulfanyl substituents, contribute to its unique pharmacological properties and make it a subject of considerable interest in ongoing research.

Benzodiazoles are a class of heterocyclic compounds that exhibit a wide range of biological activities. Among these, the 1,3-benzodiazole scaffold is particularly notable for its ability to interact with benzodiazepine receptors in the brain. This interaction modulates the activity of gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter, which is crucial for maintaining neuronal balance. The compound in question, 2-{(2,4-dibromophenyl)methylsulfanyl}-1H-1,3-benzodiazole, has been synthesized with the intention of exploring new therapeutic possibilities within this framework.

The dibromophenyl moiety in the molecule is a key feature that distinguishes this compound from others in the benzodiazole family. The bromine atoms introduce additional electronic and steric effects that can influence the compound's binding affinity and selectivity. Recent studies have shown that such substitutions can enhance the potency and duration of action of benzodiazole derivatives. This has led to increased interest in developing new analogs with similar or improved properties.

In addition to the dibromophenyl group, the methylsulfanyl substituent plays a critical role in shaping the pharmacological profile of this compound. The sulfur atom can participate in hydrogen bonding interactions with biological targets, thereby influencing the compound's solubility and bioavailability. These interactions are essential for achieving optimal therapeutic effects. The combination of these structural elements makes 2-{(2,4-dibromophenyl)methylsulfanyl}-1H-1,3-benzodiazole a promising candidate for further investigation.

Recent research in pharmaceutical chemistry has focused on optimizing benzodiazole derivatives for improved efficacy and reduced side effects. The structural modifications introduced in this compound are part of a broader effort to develop new treatments for neurological disorders without compromising safety. The presence of multiple halogen atoms can enhance binding affinity while also allowing for fine-tuning of pharmacokinetic properties.

The synthesis of 2-{(2,4-dibromophenyl)methylsulfanyl}-1H-1,3-benzodiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the desired functional groups while maintaining structural integrity. These techniques include palladium-catalyzed cross-coupling reactions and selective bromination processes.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity and safety profile. In vitro studies are conducted to assess its interaction with benzodiazepine receptors and other potential targets. These studies provide valuable insights into the compound's mechanism of action and potential therapeutic applications.

In vivo studies further complement these findings by evaluating the compound's efficacy and side effects in animal models. These experiments help researchers understand how the compound behaves within a living organism and provide data on dosing regimens that could be used in human trials.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 2-{(2,4-dibromophenyl)methylsulfanyl}-1H-1,3-benzodiazole. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets before conducting expensive wet lab experiments. This approach has been particularly effective in optimizing benzodiazole derivatives for improved pharmacological properties.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Potential uses include treating anxiety disorders, insomnia, and other conditions where benzodiazoles are currently employed but may have limitations due to side effects or tolerance issues.

As our understanding of central nervous system biology continues to evolve, new opportunities will arise for developing innovative treatments based on compounds like 2-{(2,4-dibromophenyl)methylsulfanyl}-1H-1,3-benzodiazole. The combination of structural innovation and advanced research methodologies ensures that this field will remain dynamic and full of possibilities.